Cas no 53767-99-0 ((1r,3s,4'r,6s)-4'-bromo-1',5',5',6-tetramethylspiro[7-oxabicyclo[4.1.0]heptane-3,6'-cyclohexene])

• Product name: (1r,3s,4'r,6s)-4'-bromo-1',5',5',6-tetramethylspiro[7-oxabicyclo[4.1.0]heptane-3,6'-cyclohexene]
• CAS No: 53767-99-0
• MF: C₁₅H₂₃BrO
• MW: 299.2465
• CID: 939111
• PubChem ID: 11969562

(1r,3s,4'r,6s)-4'-bromo-1',5',5',6-tetramethylspiro[7-oxabicyclo[4.1.0]heptane-3,6'-cyclohexene] Chemical and Physical Properties

Names and Identifiers

• (1r,3s,4'r,6s)-4'-bromo-1',5',5',6-tetramethylspiro[7-oxabicyclo[4.1.0]heptane-3,6'-cyclohexene]
• NSC329497
• CHAMIGRENE,4-EPOXY-A-
• DTXSID30474932
• Spiro[2-cyclohexene-1, 5-bromo-2,6,6,6'-tetramethyl-, [1'R-[1'.alpha.,3'.alpha.(R*),6'.alpha.]]-
• 10-Bromo-3,4-epoxychamigrene
• NSC-329497
• 53767-99-0
• 10-Bromo-3,4-epoxy-.alpha.-chamigrene
• laurokamin C
• 10-Bromo-2,3-epoxy-7-chamigrene

• Inchi： InChI=1S/C15H23BrO/c1-10-5-6-11(16)13(2,3)15(10)8-7-14(4)12(9-15)17-14/h5,11-12H,6-9H2,1-4H3/t11-,12-,14+,15+/m1/s1
• InChI Key： VPLRWHUXYUWXPS-UXOAXIEHSA-N
• SMILES： CC1=CCC(C(C12CCC3(C(C2)O3)C)(C)C)Br

Computed Properties

• Exact Mass: 298.093
• Monoisotopic Mass: 298.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• Density: 1.274
• Boiling Point: 335.4°C at 760 mmHg
• Flash Point: 131.806°C
• Refractive Index: 1.547
• PSA: 12.53000
• LogP: 4.45390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes